Cas no 62261-14-7 (2,6-dibromobenzene-1-thiol)
2,6-Dibromobenzene-1-thiol is a brominated aromatic thiol compound characterized by its two bromine substituents at the 2- and 6-positions of the benzene ring, along with a reactive thiol (–SH) group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of sulfur-containing heterocycles and metal-chelating ligands. The electron-withdrawing bromine groups enhance the acidity of the thiol, facilitating deprotonation for nucleophilic reactions. Its high purity and stability under inert conditions ensure consistent performance in cross-coupling reactions, polymerization processes, and materials science applications. The compound is handled under controlled environments due to its sensitivity to oxidation.
2,6-dibromobenzene-1-thiol structure
Product Name:2,6-dibromobenzene-1-thiol
CAS No:62261-14-7
MF:C6H4Br2S
MW:267.968958854675
CID:452047
PubChem ID:13480578
Update Time:2025-06-07
2,6-dibromobenzene-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol, 2,6-dibromo-
- 2,6-dibromobenzenethiol
- 2,6-dibromobenzene-1-thiol
- EN300-1897084
- 2,6-dibromothiophenol
- MFCD00507011
- DTXSID60541848
- 62261-14-7
- SCHEMBL1817956
- 2,6-Dibromo-benZenethiol
-
- Inchi: 1S/C6H4Br2S/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
- InChI Key: ZHJYYYKHRSMJJP-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1S)Br
Computed Properties
- Exact Mass: 265.84002
- Monoisotopic Mass: 265.84005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 1Ų
Experimental Properties
- PSA: 0
2,6-dibromobenzene-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1897084-0.05g |
2,6-dibromobenzene-1-thiol |
62261-14-7 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1897084-0.1g |
2,6-dibromobenzene-1-thiol |
62261-14-7 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1897084-0.25g |
2,6-dibromobenzene-1-thiol |
62261-14-7 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1897084-0.5g |
2,6-dibromobenzene-1-thiol |
62261-14-7 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1897084-1.0g |
2,6-dibromobenzene-1-thiol |
62261-14-7 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1897084-2.5g |
2,6-dibromobenzene-1-thiol |
62261-14-7 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1897084-5.0g |
2,6-dibromobenzene-1-thiol |
62261-14-7 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1897084-10.0g |
2,6-dibromobenzene-1-thiol |
62261-14-7 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1897084-1g |
2,6-dibromobenzene-1-thiol |
62261-14-7 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1897084-5g |
2,6-dibromobenzene-1-thiol |
62261-14-7 | 5g |
$2858.0 | 2023-09-18 |
2,6-dibromobenzene-1-thiol Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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